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For Researchers, Scientists, and Drug Development Professionals

Introduction

Arprinocid-N-oxide is the N-oxide metabolite of Arprinocid, a coccidiostat agent used in
veterinary medicine to combat parasitic infections. As a metabolite, understanding its distinct
physical and chemical characteristics is crucial for comprehensive toxicological and
pharmacological evaluation. This technical guide provides an in-depth summary of the known
physical and chemical properties of Arprinocid-N-oxide, details common experimental
protocols for their determination, and illustrates its proposed mechanism of action.

Core Physical and Chemical Data

While specific experimental data for Arprinocid-N-oxide is not extensively published, the
following information has been compiled from available resources.[1] General properties
characteristic of aromatic N-oxides can also be considered for a holistic understanding.[2][3]

Table 1: Physical and Chemical Properties of Arprinocid-
N-oxide
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Property Value Source

CAS Number 55779-19-6 --INVALID-LINK--
Chemical Formula C12H9CIFNsO --INVALID-LINK--
Molecular Weight 293.69 g/mol --INVALID-LINK--
Exact Mass 293.0480 u --INVALID-LINK--
Appearance Solid powder --INVALID-LINK--
Solubility Soluble in DMSO --INVALID-LINK--

Short term (days to weeks): O -
Storage 4 °C, dry and dark. Long term --INVALID-LINK--
(months to years): -20 °C.

- Stable for several weeks under
Stability o N --INVALID-LINK--
standard shipping conditions.

Element Percentage
Carbon (C) 49.08%
Hydrogen (H) 3.09%
Chlorine (CI) 12.07%
Fluorine (F) 6.47%
Nitrogen (N) 23.85%
Oxygen (O) 5.45%
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Source: --INVALID-LINK--

Spectral Data (Representative)

Specific, experimentally-derived spectra for Arprinocid-N-oxide are not readily available in the
public domain. However, the following represents the expected spectral characteristics based
on its chemical structure and data from analogous aromatic N-oxide compounds.

Mass Spectrometry: The protonated molecule [M+H]* would be expected around m/z 294.055.
A characteristic fragmentation pattern for N-oxides is the loss of an oxygen atom, which would
result in a fragment ion [M+H-O]* corresponding to the parent compound, Arprinocid.[4][5]

Infrared (IR) Spectroscopy: The IR spectrum of an aromatic N-oxide typically displays
characteristic bands. The N-O stretching vibration is a key indicator, usually appearing in the
region of 1300-1200 cm~1. Other expected signals would include C-H stretching of the aromatic
and benzyl groups, C=C and C=N stretching vibrations of the purine ring system, and C-Cl and
C-F stretching vibrations.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

» 'H NMR: The proton NMR spectrum would be expected to show signals for the aromatic
protons on the chloro-fluorophenyl ring and the purine ring system. A characteristic signal for
the benzylic methylene (-CHz-) protons would also be present. The chemical shifts of the
purine ring protons would likely be influenced by the N-oxide group.

e 13C NMR: The carbon NMR spectrum would display distinct signals for each of the 12 carbon
atoms in the molecule, including those of the aromatic rings and the benzylic carbon. The
carbons of the purine ring, particularly those adjacent to the N-oxide, would show a shift in
their resonance compared to the parent compound.

Experimental Protocols
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The following are detailed methodologies for the determination of key physical and chemical

properties of a small molecule pharmaceutical compound like Arprinocid-N-oxide.

Melting Point Determination

The melting point of a solid compound is a measure of its purity and can be determined using a

capillary melting point apparatus.

Methodology:

A small amount of the finely powdered Arprinocid-N-oxide is packed into a capillary tube,
sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate (e.g., 1-2 °C per minute) near the expected melting
point.

The temperature at which the first drop of liquid appears (onset) and the temperature at
which the entire solid has melted (completion) are recorded as the melting range.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a common technique to determine the equilibrium solubility of a

compound in a specific solvent.

Methodology:

An excess amount of Arprinocid-N-oxide is added to a known volume of the solvent (e.g.,
water, ethanol, buffer at a specific pH) in a sealed flask.

The flask is agitated (e.g., using a shaker bath) at a constant temperature (e.g., 25 °C or 37
°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

After agitation, the suspension is allowed to stand to permit the undissolved solid to settle.

A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
particles.
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e The concentration of Arprinocid-N-oxide in the clear filtrate is then determined using a
suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with
UV detection.

Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:

o Sample Preparation: A few milligrams of Arprinocid-N-oxide are dissolved in a deuterated
solvent (e.g., DMSO-ds, as it is known to be soluble in DMSO) in an NMR tube.

o Data Acquisition: The NMR tube is placed in the spectrometer, and *H and 3C NMR spectra
are acquired.

o Data Analysis: The chemical shifts, coupling constants, and integration of the signals are
analyzed to confirm the structure of the molecule.

Infrared (IR) Spectroscopy:

o Sample Preparation (Solid): A small amount of Arprinocid-N-oxide is finely ground with
potassium bromide (KBr) powder and pressed into a thin, transparent pellet.

» Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and
the IR spectrum is recorded.

o Data Analysis: The absorption bands are analyzed to identify the functional groups present in
the molecule.

Mass Spectrometry (MS):

o Sample Preparation: A dilute solution of Arprinocid-N-oxide is prepared in a suitable
solvent (e.g., methanol or acetonitrile).

o Data Acquisition: The solution is introduced into the mass spectrometer, typically using an
electrospray ionization (ESI) source coupled to a mass analyzer (e.g., quadrupole or time-of-
flight).
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o Data Analysis: The mass-to-charge ratio (m/z) of the molecular ion and its fragment ions are
analyzed to determine the molecular weight and structural features of the compound.

Mechanism of Action: A Conceptual Workflow

The anticoccidial action of Arprinocid-N-oxide is believed to be mediated through its
interaction with the cytochrome P-450 enzyme system within the parasite.[6] This metabolic
interaction leads to the destruction of the endoplasmic reticulum, ultimately causing cell death.

[6]

Caption: Proposed mechanism of Arprinocid-N-oxide.

Experimental Workflow for Characterization

The following diagram illustrates a logical workflow for the physical and chemical
characterization of a small molecule like Arprinocid-N-oxide.

Caption: Characterization workflow for small molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Arprinocid-N-oxide: A Technical Overview of its Physical
and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216231#arprinocid-n-oxide-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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